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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312

Introduction

Mesosulfuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea
chemical class.[1][2] It is a systemic compound with foliar and soil activity, primarily used for the
control of annual grass weeds and some broadleaf weeds in wheat and triticale.[2][3][4] As a
Group B herbicide, its mode of action is the inhibition of the acetolactate synthase (ALS)
enzyme.[2] This characteristic makes it a crucial component in integrated weed management
(IWM) programs, particularly in strategies aimed at managing and preventing herbicide
resistance.[1][5] Mesosulfuron-methyl is often formulated with a safener, such as mefenpyr-
diethyl, to enhance crop safety.[6][7]

Mechanism of Action

The primary target of Mesosulfuron-methyl is the enzyme acetolactate synthase (ALS), also
known as acetohydroxyacid synthase (AHAS).[1][8] This enzyme is essential for the
biosynthesis of branched-chain amino acids: valine, leucine, and isoleucine.[1] These amino
acids are vital for protein synthesis and, consequently, plant growth.[1]

Upon application, Mesosulfuron-methyl is absorbed through the foliage and roots and
translocated systemically via the xylem and phloem to the meristematic tissues where it exerts
its effect.[1][9] By inhibiting the ALS enzyme, the herbicide halts the production of these
essential amino acids, leading to a rapid cessation of cell division and plant growth.[4][8] Visible
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symptoms, such as yellowing (chlorosis) and necrosis of the growing points, develop over time,
ultimately leading to weed death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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